Cas no 1194376-30-1 (tert-butyl 3,3-bis(hydroxymethyl)pyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3,3-bis(hydroxymethyl)pyrrolidine-1-carboxylate
• CAS No: 1194376-30-1
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• MDL: MFCD11877844
• CID: 2137305
• PubChem ID: 101043403
• Update Time: 2023-11-19

tert-butyl 3,3-bis(hydroxymethyl)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3,3-bis(hydroxymethyl)pyrrolidine-1-carboxylate
• CID 101043403
• 1-Pyrrolidinecarboxylic acid, 3,3-bis(hydroxymethyl)-, 1,1-dimethylethyl ester

• MDL： MFCD11877844
• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(15)12-5-4-11(6-12,7-13)8-14/h13-14H,4-8H2,1-3H3
• InChI Key： QUNLTZBPYGUCRH-UHFFFAOYSA-N
• SMILES： OCC1(CO)CN(C(=O)OC(C)(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• Topological Polar Surface Area: 70

Experimental Properties

• Density: 1.141±0.06 g/cm3(Predicted)
• Boiling Point: 348.2±7.0 °C(Predicted)
• pka: 14.63±0.10(Predicted)